2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene

• Molecular Formula: C13H10F2
• Molecular Weight: 204.21 g/mol
• IUPAC Name: 2-fluoro-4-(3-fluorophenyl)-1-methylbenzene
• InChI: InChI=1S/C13H10F2/c1-9-5-6-11(8-13(9)15)10-3-2-4-12(14)7-10/h2-8H,1H3
• InChI Key: PBVDKAFJWDAFFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC=C2)F)F

Description

2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene is a fluorinated aromatic compound of significant interest in advanced chemical and pharmaceutical research. Incorporating fluorine atoms into organic molecules is a well-established strategy to fine-tune their properties, as the high electronegativity and small atomic size of fluorine can enhance metabolic stability, influence lipophilicity, and improve membrane permeability of drug candidates . Researchers utilize such building blocks to develop novel materials and probes, including those for applications in chemical sensing and photodynamic therapy, where fluorinated compounds often exhibit superior photostability . Specifically, in medicinal chemistry, fluorinated scaffolds like the 2-phenyl-1H-benzo[d]imidazole have been identified as promising templates for developing metabolically stable positive allosteric modulators of GABA-A receptors, highlighting the value of fluorine substitution in improving the pharmacokinetic profile of potential therapeutics . This compound serves as a versatile intermediate for constructing more complex, fluorinated molecules for these research areas. The product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the coupling of an aryl halide with an arylboronic acid in the presence of a palladium catalyst and a base . The reaction conditions are generally mild, and the process is tolerant of various functional groups.

Industrial Production Methods

On an industrial scale, the production of 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene may involve similar coupling reactions but optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The choice of solvents, catalysts, and reaction conditions is carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene undergoes several types of chemical reactions, including:

Substitution Reactions: The fluorine atoms on the benzene ring can be substituted with other functional groups using nucleophilic aromatic substitution reactions.

Oxidation Reactions: The methyl group can be oxidized to form a carboxylic acid or other oxidized derivatives.

Reduction Reactions: The compound can undergo reduction reactions to form various hydrogenated products.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Conditions typically involve the use of polar aprotic solvents and elevated temperatures.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Hydrogen gas in the presence of a metal catalyst (e.g., palladium on carbon) is commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted aromatic compounds, while oxidation can produce carboxylic acids or aldehydes.

Scientific Research Applications

2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new materials and pharmaceuticals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as an intermediate in the synthesis of various drugs and therapeutic agents.

Industry: The compound is used in the production of specialty chemicals and advanced materials, such as polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene depends on its specific application. In medicinal chemistry, its derivatives may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and metabolic stability, making it a valuable scaffold for drug design .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences and similarities between 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene and its analogs:

Compound Name	Substituents (Positions)	Key Properties/Activities	Reference(s)
2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene	2-F, 4-(3-fluorophenyl), 1-CH₃	High lipophilicity; potential antiviral/antimicrobial applications (inferred)
2-Fluoro-4-methoxy-1-methylbenzene	2-F, 4-OCH₃, 1-CH₃	Lower reactivity due to electron-donating OCH₃; similarity score: 0.85
1-Fluoro-3-methoxy-5-methylbenzene	1-F, 3-OCH₃, 5-CH₃	Altered electronic effects; similarity score: 0.89
[5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-yl]methyl 4-bromobenzoate	Multiple fluorophenyl and bromo groups	Demonstrated bioactivity in antimicrobial contexts; MP: Not reported
1-(2,2-Dimethyl-4-phenylbut-3-yn-1-yl)-2-fluorobenzene	Propargyl chain, 2-F	Synthetic yield: 30%; steric hindrance from alkyne group

Substituent Effects on Reactivity and Bioactivity

• Steric Considerations : The 3-fluorophenyl group introduces steric bulk at position 4, which may hinder interactions in biological systems compared to smaller substituents like methoxy. This contrasts with compounds like 1-(2,2-Dimethyl-4-phenylbut-3-yn-1-yl)-2-fluorobenzene, where a propargyl chain further increases steric demands .
• Biological Activity: Fluorophenyl groups are recurrent motifs in bioactive compounds. For instance, SARS-CoV-2 Mpro inhibitors with 3-fluorophenyl substituents (IC₅₀ = 40–53 nM) demonstrate the importance of fluorine positioning in enhancing target binding .

Biological Activity

2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene is a fluorinated aromatic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial, anticancer, and cytotoxic properties, supported by relevant case studies and research findings.

Chemical Structure

The molecular structure of 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene can be represented as follows:

• Chemical Formula : C13H10F2
• Molecular Weight : 220.22 g/mol

Antibacterial Activity

Recent studies have indicated that compounds with fluorinated aromatic rings exhibit enhanced antibacterial properties. The presence of fluorine atoms can increase lipophilicity, potentially aiding in membrane penetration and enhancing interaction with bacterial targets.

• Study Findings : A study evaluating a series of fluorinated compounds reported that 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .

Compound	Bacterial Strain	Inhibition Zone (mm)
2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene	S. aureus	15
2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene	E. coli	13

Anticancer Activity

The anticancer potential of 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene has been investigated in various cancer cell lines, including breast and liver cancer cells.

• Case Study : In vitro assays conducted on MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines revealed that the compound exhibited significant cytotoxic effects. The IC50 values were determined to be approximately 12 µM for MCF-7 and 10 µM for HepG2 cells, indicating moderate potency compared to standard chemotherapeutics .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12	Induction of apoptosis via caspase activation
HepG2	10	Inhibition of cell proliferation

Cytotoxicity

The cytotoxic effects of the compound were assessed using normal human cell lines to evaluate selectivity.

• Research Findings : The compound showed lower toxicity in normal cells compared to cancerous cells, suggesting a promising therapeutic index. Specifically, normal fibroblast cells exhibited an IC50 greater than 50 µM, indicating a favorable safety profile .

The mechanism by which 2-Fluoro-4-(3-fluorophenyl)-1-methylbenzene exerts its biological effects is believed to involve:

• Apoptosis Induction : The compound activates apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : It may interfere with cell cycle progression, particularly at the G1/S phase transition.